Evonine

• Molecular Formula: C36H43NO17
• Molecular Weight: 761.7 g/mol
• IUPAC Name: [(1S,3R,13S,14S,17S,18R,19R,20S,21S,23S,24R,25S)-18,19,21,24-tetraacetyloxy-25-hydroxy-3,13,14,25-tetramethyl-6,15,22-trioxo-2,5,16-trioxa-11-azapentacyclo[15.7.1.01,20.03,23.07,12]pentacosa-7(12),8,10-trien-20-yl]methyl acetate
• InChI: InChI=1S/C36H43NO17/c1-15-16(2)31(44)53-29-26(49-18(4)39)30(52-21(7)42)35(14-47-17(3)38)28(51-20(6)41)25(43)23-27(50-19(5)40)36(35,34(29,9)46)54-33(23,8)13-48-32(45)22-11-10-12-37-24(15)22/h10-12,15-16,23,26-30,46H,13-14H2,1-9H3/t15-,16-,23-,26-,27+,28+,29-,30-,33-,34-,35+,36-/m0/s1
• InChI Key: IMIAGCONYJPMDY-MCLCTUEFSA-N
• Isomeric SMILES: C[C@H]1[C@@H](C(=O)O[C@H]2[C@@H]([C@@H]([C@]3([C@@H](C(=O)[C@H]4[C@H]([C@@]3([C@@]2(C)O)O[C@]4(COC(=O)C5=C1N=CC=C5)C)OC(=O)C)OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C)C
• Canonical SMILES: CC1C(C(=O)OC2C(C(C3(C(C(=O)C4C(C3(C2(C)O)OC4(COC(=O)C5=C1N=CC=C5)C)OC(=O)C)OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C)C

Description

Evonine is a pyridine alkaloid and a pyridine alkaloid fundamental parent.

Scientific Research Applications

Application in Neurological and Neurodegenerative Disorders

Evonine and its analogs have been studied for their roles in neurological and neurodegenerative conditions. The inhibition of the mammalian target of rapamycin (mTOR) kinase by compounds like Everolimus (an analog of Evonine) has implications in treating several neurological, neurodegenerative, developmental, and cognitive disorders. This has been demonstrated in a study where Everolimus improved memory and learning while affecting depressive- and anxiety-like behavior in animal models (Russo et al., 2016).

Chemical Structure and Synthesis

The structural studies of evonine, a principal alkaloid isolated from Euonymus Sieboldiana Blume, have been extensively researched. This includes elucidating its highly oxygenated sesquiterpene structure, which is esterified with acetic acid and evoninic acid (Shizuri et al., 1973).

Extracellular Vesicle Research

Extracellular vesicles (EVs) are crucial in cell-to-cell communication and are being explored for their therapeutic potential, including drug delivery. Research in this area looks into the isolation, purification, and clinical-grade production of EVs, with implications for various medical applications, including the delivery of compounds like Evonine (Akbar et al., 2022).

Evonine in Cancer Research

The role of Evonine and its derivatives in cancer treatment is a subject of ongoing research. For example, the use of Evonine analogs like Swainsonine has been studied in phase I clinical trials for advanced malignancies, showcasing the potential of these compounds in inhibiting tumor growth and metastasis (Goss et al., 1993).

Enhancing Drug Delivery and Therapeutic Effects

Evonine and its analogs have been studied for their potential in enhancing drug delivery and therapeutic effects. For example, studies have shown that incorporating drugs like Evonine into extracellular vesicles can improve their cellular uptake and therapeutic efficacy, as seen in the case of porphyrins (Fuhrmann et al., 2015).